Cas no 1804185-14-5 (2-Amino-5-bromo-1H-benzimidazole-7-acetonitrile)

• Product Name: 2-Amino-5-bromo-1H-benzimidazole-7-acetonitrile
• CAS No: 1804185-14-5
• MF: C₉H₇BrN₄
• MW: 251.082679986954
• CID: 4824188
• Update Time: 2025-11-06

2-Amino-5-bromo-1H-benzimidazole-7-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-1H-benzimidazole-7-acetonitrile

• Inchi： 1S/C9H7BrN4/c10-6-3-5(1-2-11)8-7(4-6)13-9(12)14-8/h3-4H,1H2,(H3,12,13,14)
• InChI Key： CKSWFZQOCGAKFY-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC#N)C2=C(C=1)NC(N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 1.5
• Topological Polar Surface Area: 78.5

Additional information on 2-Amino-5-bromo-1H-benzimidazole-7-acetonitrile

Comprehensive Overview of 2-Amino-5-bromo-1H-benzimidazole-7-acetonitrile (CAS No. 1804185-14-5)

2-Amino-5-bromo-1H-benzimidazole-7-acetonitrile (CAS No. 1804185-14-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzimidazole derivative features a bromo substitution at the 5-position and an acetonitrile group at the 7-position, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular structure, characterized by the 2-amino and 5-bromo functional groups, contributes to its reactivity and binding affinity with various biological targets. Recent studies highlight its role in modulating enzyme activity, which aligns with the growing demand for small-molecule therapeutics in treating chronic diseases. As the pharmaceutical industry shifts toward precision medicine, compounds like 2-Amino-5-bromo-1H-benzimidazole-7-acetonitrile are increasingly explored for their structure-activity relationships (SAR) and drug-likeness properties.

In agrochemical applications, this compound is investigated for its potential as a plant growth regulator or pesticide intermediate. The bromobenzimidazole core is known to interact with plant hormone pathways, offering opportunities for sustainable crop protection solutions. With the global focus on green chemistry and reduced environmental impact, researchers are optimizing synthetic routes to minimize waste and improve yield for CAS No. 1804185-14-5.

From a synthetic chemistry perspective, the acetonitrile moiety in 2-Amino-5-bromo-1H-benzimidazole-7-acetonitrile provides a handle for further functionalization, enabling the creation of diverse heterocyclic scaffolds. This flexibility is critical for combinatorial chemistry libraries, a hot topic in high-throughput screening (HTS) campaigns. The compound's crystallinity and solubility profiles are also under investigation to address formulation challenges in drug delivery systems.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1804185-14-5, ensuring batch-to-batch consistency for industrial applications. Quality control protocols emphasize the detection of impurities, reflecting the stringent standards of regulatory bodies like the FDA and EMA. These practices align with the broader trend of quality-by-design (QbD) in chemical manufacturing.

Market trends indicate rising demand for custom synthesis of benzimidazole derivatives, driven by their therapeutic potential. Patent analyses reveal increasing filings around brominated heterocycles, underscoring the commercial value of 2-Amino-5-bromo-1H-benzimidazole-7-acetonitrile. Collaborations between academia and industry aim to accelerate its translation into clinical or agricultural products, leveraging AI-driven drug design tools for faster optimization.

Environmental and safety assessments of CAS No. 1804185-14-5 adhere to REACH and OECD guidelines, focusing on biodegradability and ecotoxicity. Such evaluations are essential given the emphasis on sustainable chemistry in the EU Green Deal and similar initiatives worldwide. Researchers are also exploring bio-based solvents for its synthesis to reduce reliance on traditional petrochemical-derived reagents.

In summary, 2-Amino-5-bromo-1H-benzimidazole-7-acetonitrile represents a promising building block in modern chemistry, bridging gaps between medicinal chemistry, materials science, and agrochemical innovation. Its multifaceted applications and adaptability to green synthesis methodologies position it as a compound of enduring relevance in scientific and industrial communities.